Cas no 1016749-80-6 (2-(2-Cyanophenoxy)propanoic acid)

• Product Name: 2-(2-Cyanophenoxy)propanoic acid
• CAS No: 1016749-80-6
• Molecular Formula: C₁₀H₉NO₃
• Molecular Weight: 191.183362722397
• MDL: MFCD09817033
• CID: 4567036
• PubChem ID: 20119845

2-(2-Cyanophenoxy)propanoic acid Properties

Names and Identifiers

• 2-(2-cyanophenoxy)propanoic acid

• MDL： MFCD09817033
• InChIKey： YLFLLMBBLIDQNI-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO3/c1-7(10(12)13)14-9-5-3-2-4-8(9)6-11/h2-5,7H,1H3,(H,12,13)
• SMILES： O(C1C=CC=CC=1C#N)C(C(=O)O)C

Computed Properties

• Exact Mass: 191.058243g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 191.058243g/mol
• Heavy Atom Count: 14
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3
• Molecular Weight: 191.18g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids